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Compound of Interest

Compound Name: 1,8-Diiodoanthracene

Cat. No.: B1337777

This technical guide provides a comprehensive overview of the chemical properties, safety
data, and synthetic applications of 1,8-Diiodoanthracene, a key intermediate for researchers
and professionals in materials science and drug development.

Core Properties and Safety Data

1,8-Diiodoanthracene is a disubstituted anthracene derivative valued for its utility as a building
block in organic synthesis.[1] The two iodine atoms at the 1 and 8 positions serve as reactive

sites for cross-coupling reactions, enabling the construction of complex, three-dimensional 1t-
conjugated architectures.[1]

Physicochemical Properties

The fundamental physical and chemical characteristics of 1,8-Diiodoanthracene are
summarized below.
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Property Value Reference
CAS Number 189105-78-0
Molecular Formula CiaHsl2
Molecular Weight 430.03 g/mol
Appearance Light yellow to amber to dark
green powder/crystal
Physical State Solid (at 20°C)
Purity (by GC) >98.0%
Melting Point 199.0 to 203.0 °C

Safety and Handling

Detailed toxicological data for 1,8-Diiodoanthracene is limited. However, due to its chemical
nature as a polycyclic aromatic hydrocarbon derivative, caution is advised. The safety
information for the parent compound, anthracene, provides general guidance.

Safety Parameter Information Reference
Frozen (<0°C), under an inert

Storage
gas.

Conditions to Avoid Light, air, and heat sensitive.

Avoid breathing dust. Use in a
General Handling well-ventilated area. Wash skin  [2]

thoroughly after handling.

_ ) Wear protective gloves, eye
Personal Protective Equipment ) ) [2]
protection, and face protection.

Causes skin and serious eye

irritation. May cause
Hazards of Parent Compound ) o ]
respiratory irritation. Very toxic [2]
(Anthracene) L ) )
to aquatic life with long-lasting

effects.
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Note: The toxicological properties of 1,8-Diiodoanthracene have not been thoroughly
investigated. Researchers should handle this compound with appropriate care, assuming it
may have hazards similar to or greater than related aromatic iodine compounds and polycyclic
aromatic hydrocarbons.

Experimental Protocols and Synthetic Applications

1,8-Diiodoanthracene is a versatile precursor, primarily utilized in palladium-catalyzed cross-
coupling reactions to synthesize more complex organic materials.

Synthesis of 1,8-Diiodoanthracene

An efficient synthesis of 1,8-Diiodoanthracene starts from the commercially available 1,8-
dichloroanthraquinone.[3][4] The process involves two main steps: iodination followed by
reduction.[3]

Step 1: lodination of 1,8-dichloroanthraquinone

A mixture of 1,8-dichloroanthraquinone, sodium iodide, and a copper(l) catalyst is prepared
in a high-boiling point solvent.[3]

e The reaction mixture is heated under reflux.[3]
e The progress of the reaction is monitored using thin-layer chromatography (TLC).[3]

« Upon completion, the mixture is cooled, and the resulting 1,8-diiodoanthraquinone is isolated
by filtration and purified by recrystallization.[3]

Step 2: Reduction of 1,8-diiodoanthraquinone
e 1, 8-diiodoanthraquinone is suspended in a suitable solvent, such as an alcohol.[3]

e Areducing agent, for example, sodium borohydride, is added portion-wise at room
temperature.[3]

 After the reduction is complete, the intermediate is treated with a strong acid (e.g.,
concentrated HCI) and heated to induce dehydration, leading to the formation of 1,8-
diiodoanthracene.[3]
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+ The final product is purified by column chromatography and recrystallization.[3]
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Synthesis of 1,8-Diiodoanthracene Workflow

Suzuki-Miyaura Cross-Coupling Reactions
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1,8-Diiodoanthracene is an excellent substrate for Suzuki-Miyaura cross-coupling reactions,
enabling the formation of C-C bonds to create 1,8-diaryl anthracenes.[5] These products are of
interest in the development of materials for organic light-emitting diodes (OLEDS).[5]

General Protocol:

» To a reaction vessel, add 1,8-diiodoanthracene, an arylboronic acid (2.5 equivalents), and a
base (e.g., K2COs, 3 equivalents).[6]

e Add a palladium catalyst (e.g., Pd(PPhs)4, 5 mol%).[6]

e The vessel is evacuated and backfilled with an inert gas (e.g., argon).[6]

o Adegassed solvent (e.g., toluene/water mixture) is added.[6]

e The reaction mixture is heated (typically 80-110 °C) and stirred vigorously.[6]

e Reaction progress is monitored by TLC or GC-MS.[6]

e Upon completion, the reaction is cooled, and the product is extracted with an organic
solvent.[6]

e The organic layers are combined, washed, dried, and the solvent is removed.[6]

e The crude product is purified by column chromatography.[6]
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Suzuki-Miyaura Coupling Catalytic Cycle
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Suzuki-Miyaura Coupling Catalytic Cycle

This guide provides a foundational understanding of 1,8-Diiodoanthracene for research and
development purposes. Due to the limited specific safety data, all handling and experimental
procedures should be conducted with appropriate engineering controls and personal protective
equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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